Cas no 474709-72-3 (Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 474709-72-3
• MF: C₁₅H₂₀BFO₄
• MW: 294.126308441162
• MDL: MFCD22494117
• CID: 1092282
• PubChem ID: 22032582
• Update Time: 2025-06-29

Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-Ethoxycarbonyl-3-fluorophenylboronic acid pinacol ester
• DB-385152
• AKOS022186949
• Ethyl2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• MFCD22494117
• CS-0189423
• SB37284
• TXGGQXPDCQECLR-UHFFFAOYSA-N
• SCHEMBL3845797
• DTXSID001153236
• E92382
• 474709-72-3

• MDL： MFCD22494117
• Inchi： 1S/C15H20BFO4/c1-6-19-13(18)11-8-7-10(9-12(11)17)16-20-14(2,3)15(4,5)21-16/h7-9H,6H2,1-5H3
• InChI Key： TXGGQXPDCQECLR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 294.1438674g/mol
• Monoisotopic Mass: 294.1438674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate: A Comprehensive Overview

Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a highly specialized organic compound with the CAS number 474709-72-3. This compound is notable for its unique structure and potential applications in various fields of chemistry and materials science. The molecule consists of a benzoate ester group attached to a fluorinated aromatic ring and a dioxaborolane moiety. The presence of the fluorine atom and the boron-containing dioxaborolane group makes this compound particularly interesting for researchers exploring the properties of boron-containing compounds and their applications in modern chemistry.

The synthesis of Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate involves a series of carefully designed reactions to ensure the stability and purity of the final product. Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, the dioxaborolane group is known to participate in various cross-coupling reactions such as the Suzuki coupling reaction. This makes Ethyl 2-fluoro derivatives highly valuable in the construction of complex molecular architectures.

In terms of physical properties, Ethyl 2-fluoro derivatives exhibit a high degree of thermal stability due to the electron-withdrawing effects of both the fluorine atom and the boron-containing group. This stability is particularly advantageous in industrial applications where high temperatures are involved. Furthermore, recent research has shown that these compounds can act as effective precursors for synthesizing functional materials with tailored electronic properties.

The application of Ethyl 2-fluoro derivatives extends into various domains including drug discovery and development. The presence of fluorine atoms in organic molecules is often associated with enhanced pharmacokinetic properties such as improved bioavailability and metabolic stability. This has led to increased interest in using such compounds as building blocks for novel drug candidates.

In conclusion,Ethyl 2-fluoro derivatives represent a significant advancement in modern organic chemistry with their unique structural features and versatile applications. As research continues to uncover new potential uses for these compounds,the demand for high-quality products like Ethyl 2-fluoro derivatives will likely grow further.